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Compound of Interest

Compound Name: 2-Ethenylfuran

Cat. No.: B073932

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.
Always consult the official SDS and follow established laboratory safety protocols when
handling any chemical.

Executive Summary

2-Ethenylfuran, also known as 2-vinylfuran, is a heterocyclic organic compound with the
molecular formula CeHeO. While specific toxicological data for 2-ethenylfuran is limited in
publicly available literature, information from its structural analogs, such as furan and 2-
methylfuran, along with its GHS (Globally Harmonized System) classification, indicates that it
should be handled with significant caution. It is classified as a highly flammable liquid and is
harmful if swallowed, in contact with skin, or inhaled.[1][2] This guide provides a consolidated
overview of the known health and safety information, draws inferences from related furanic
compounds to anticipate potential hazards, and outlines general experimental protocols for its
toxicological assessment.

Hazard Identification and Classification

2-Ethenylfuran is classified as a hazardous substance. The primary hazards are associated
with its flammability and acute toxicity.[1][2]
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Table 1: GHS Classification for 2-Ethenylfuran[1][2]

Hazard Class Hazard Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids Category 2
and vapor.
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Toxicological Data

Direct quantitative toxicological data such as LD50 (median lethal dose) or NOAEL (No
Observed Adverse Effect Level) for 2-ethenylfuran are not readily available in the reviewed
literature. However, data for the parent compound, furan, and its methylated analog, 2-
methylfuran, provide valuable insights into its potential toxicity. Furan is a known hepatotoxicant
and carcinogen in rodents.[3][4][5] The liver is the primary target organ for furan toxicity.[4]

Table 2: Summary of Toxicological Data for Furan and 2-Methylfuran

Compound Test Species Route Value Reference
NOAEL
Fischer-344 (hepatic
Furan 90-day study Gavage o [4]
Rats toxicity): 0.03

mg/kg bw/day

Sprague-
_ NOAEL: 1.2
2-Methylfuran  90-day study Dawley gpt Intragastric [31[5]
mg/kg/day
delta rats
NOAEL
Male o
(hepatotoxicit
2-Methylfuran  28-day study Sprague- Oral gavage
y): 5 mg/kg
Dawley rats
bw/d
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First Aid Measures

In case of exposure to 2-ethenylfuran, the following first aid measures are recommended:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water. Seek medical attention if irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Handling, Storage, and Personal Protective
Equipment (PPE)

Handling:

Use in a well-ventilated area, preferably under a chemical fume hood.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Use explosion-proof electrical/ventilating/lighting equipment.[1]

Take precautionary measures against static discharge.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Storage:

« Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Store locked up.
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o Keep away from oxidizing agents.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber), and a lab coat or
apron.

» Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator with an organic vapor
cartridge is recommended.

Experimental Protocols for Toxicological
Assessment

Detailed experimental protocols for 2-ethenylfuran are not available. However, standard
methodologies for assessing the toxicity of chemical compounds can be applied.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Objective: To determine if 2-ethenylfuran can induce reverse mutations in histidine-requiring
strains of Salmonella typhimurium.

Methodology:

o Strains: Use multiple strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) that are
auxotrophic for histidine.

o Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation
system (S9 fraction from rat liver homogenate) to assess the mutagenicity of the parent
compound and its metabolites.[6]

e Procedure: a. Prepare a range of concentrations of 2-ethenylfuran. b. In the plate
incorporation method, mix the test compound, bacterial culture, and (if applicable) S9 mix
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with molten top agar. c. Pour the mixture onto minimal glucose agar plates. d. In the pre-
incubation method, the bacterial strains are mixed with the test item in the presence or
absence of S9-mix for 20-30 minutes at 37 °C before adding to the top agar and plating.

 Incubation: Incubate the plates at 37°C for 48-72 hours.

e Analysis: Count the number of revertant colonies (his+) on the test plates and compare it to
the number of spontaneous revertant colonies on the negative control plates. A significant,
dose-dependent increase in the number of revertant colonies indicates a positive mutagenic
response.

In Vivo Micronucleus Assay

The in vivo micronucleus assay is used to detect chromosomal damage.

Objective: To determine if 2-ethenylfuran induces the formation of micronuclei in the bone
marrow erythrocytes of rodents.

Methodology:
e Test System: Use a suitable rodent species (e.g., mice or rats).

o Administration: Administer 2-ethenylfuran to the animals via an appropriate route (e.g., oral
gavage, intraperitoneal injection) at a minimum of three dose levels. Include a vehicle control
and a positive control group.

» Dosing Regimen: Typically, animals are dosed once or twice.

o Sample Collection: Collect bone marrow or peripheral blood at appropriate time points after
the last dose (usually 24 and 48 hours).

o Slide Preparation: Prepare and stain bone marrow smears.

e Analysis: Score the frequency of micronucleated polychromatic erythrocytes (MN-PCES) in
at least 2000 PCEs per animal. Also, determine the ratio of PCEs to normochromatic
erythrocytes (NCESs) as an indicator of cytotoxicity.
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o Evaluation: A statistically significant, dose-dependent increase in the frequency of MN-PCEs
in the treated groups compared to the vehicle control group indicates a positive result for
clastogenicity or aneugenicity.

Metabolism and Signaling Pathways

Specific studies on the metabolic pathways of 2-ethenylfuran are scarce. However, based on
the metabolism of furan and 2-methylfuran, a likely metabolic pathway can be proposed.

Proposed Metabolic Pathway

Furan and its derivatives are primarily metabolized by cytochrome P450 (CYP) enzymes in the
liver.[7][8] For 2-methylfuran, CYP2E1 has been identified as a key enzyme in its metabolic
activation.[9] This process is believed to involve the oxidation of the furan ring to form a
reactive, unsaturated dialdehyde intermediate. In the case of furan, this intermediate is cis-2-
butene-1,4-dial (BDA).[8] For 2-ethenylfuran, a similar bioactivation process is plausible,
leading to a reactive metabolite that can covalently bind to cellular macromolecules like
proteins and DNA, which is a key mechanism of furan-induced toxicity.
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Proposed Metabolic Pathway of 2-Ethenylfuran
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Proposed metabolic activation of 2-Ethenylfuran.

Experimental Workflow for Metabolism Studies

To elucidate the specific metabolic pathway of 2-ethenylfuran, the following experimental
workflow can be employed.
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Workflow for 2-Ethenylfuran Metabolism Studies
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Experimental workflow for elucidating metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. 2-Ethenylfuran | C6H60 | CID 73881 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Subchronic oral toxicity study of furan in Fischer-344 rats - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b073932?utm_src=pdf-body-img
https://www.benchchem.com/product/b073932?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR400374_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethenylfuran
https://www.researchgate.net/publication/362669285_Toxicity_genotoxicity_and_carcinogenicity_of_2-methylfuran_in_a_90-day_comprehensive_toxicity_study_in_gpt_delta_rats
https://pubmed.ncbi.nlm.nih.gov/20530249/
https://pubmed.ncbi.nlm.nih.gov/20530249/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. Toxicity, genotoxicity, and carcinogenicity of 2-methylfuran in a 90-day comprehensive
toxicity study in gpt delta rats - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

e 7. Studies on the interaction of furan with hepatic cytochrome P-450 - PubMed
[pubmed.ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]

» 9. Metabolic Activation of 2-Methylfuran to Acetylacrolein and Its Reactivity toward Cellular
Proteins - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Health and Safety of 2-Ethenylfuran: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073932#health-and-safety-information-for-2-
ethenylfuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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